Cas no 31202-23-0 (1-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-2-oxo-, methyl ester)

• Product name: 1-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-2-oxo-, methyl ester
• CAS No: 31202-23-0
• MF: C₁₂H₁₂O₃
• MW: 204.22188
• CID: 1445849
• PubChem ID: 599131

1-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-2-oxo-, methyl ester
• methyl 2-oxo-3,4-dihydro-1H-naphthalene-1-carboxylate
• 1-Carbomethoxy-2-oxo-1,2,3,4-tetrahydronaphthalene
• 31202-23-0
• 2-oxo-3,4-dihydro-1H-naphthalene-1-carboxylic acid methyl ester
• SCHEMBL5400138
• DTXSID80344752
• Methyl 2-oxo-1,2,3,4-tetrahydro-1-naphthalenecarboxylate #

• Inchi： InChI=1S/C12H12O3/c1-15-12(14)11-9-5-3-2-4-8(9)6-7-10(11)13/h2-5,11H,6-7H2,1H3
• InChI Key： GLARUGUGPKWING-UHFFFAOYSA-N
• SMILES： COC(=O)C1C(=O)CCC2=CC=CC=C12

Computed Properties

• Exact Mass: 204.07866
• Monoisotopic Mass: 204.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 1.7

Experimental Properties

• PSA: 43.37